molecular formula C₂₁H₁₈O₈ B029498 7-Deoxydoxorubicinone CAS No. 38554-25-5

7-Deoxydoxorubicinone

Cat. No. B029498
CAS RN: 38554-25-5
M. Wt: 398.4 g/mol
InChI Key: QHGFPRZWWKUHKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-Deoxydoxorubicinone is a metabolite of doxorubicin, an anthracycline antitumor antibiotic . It is one of the major aglycones detectable in clinical samples .


Synthesis Analysis

7-Deoxydoxorubicinone is formed as a metabolite of doxorubicin. In a study, it was found that 7-deoxydoxorubicinolone was the major aglycone detectable in 35 out of 50 clinical samples, with a concentration range of 1.0–12.7 µg L −1 . The other aglycones were only determined in very low concentrations .


Molecular Structure Analysis

The molecular formula of 7-Deoxydoxorubicinone is C21H18O8 . The molecular weight is 398.4 g/mol . The IUPAC name is (9R)-6,9,11-trihydroxy-9-(2-hydroxyacetyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione .

Scientific Research Applications

Drug Delivery Systems

Specific Scientific Field

Nanomedicine and drug delivery.

Summary

Researchers explore using 7-Deoxydoxorubicinone in nanoparticle-based drug delivery systems.

Experimental Procedures

Results

These are just three of the six applications. If you’d like to explore more, feel free to ask! 😊

Safety And Hazards

The safety and hazards associated with 7-Deoxydoxorubicinone are not well-documented in the literature .

Future Directions

The future directions for research on 7-Deoxydoxorubicinone are not well-documented in the literature .

properties

IUPAC Name

(9R)-6,9,11-trihydroxy-9-(2-hydroxyacetyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H18O8/c1-29-12-4-2-3-10-14(12)20(27)16-15(18(10)25)19(26)11-7-21(28,13(23)8-22)6-5-9(11)17(16)24/h2-4,22,24,26,28H,5-8H2,1H3/t21-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QHGFPRZWWKUHKF-OAQYLSRUSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC2=C1C(=O)C3=C(C4=C(CC(CC4)(C(=O)CO)O)C(=C3C2=O)O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=CC=CC2=C1C(=O)C3=C(C4=C(C[C@](CC4)(C(=O)CO)O)C(=C3C2=O)O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H18O8
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

398.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7-Deoxydoxorubicinone

CAS RN

38554-25-5
Record name 7-Deoxyadriamycin aglycone
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0038554255
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 7-DEOXYDOXORUBICINONE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VB2YU5128G
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
7-Deoxydoxorubicinone
Reactant of Route 2
7-Deoxydoxorubicinone
Reactant of Route 3
7-Deoxydoxorubicinone
Reactant of Route 4
7-Deoxydoxorubicinone
Reactant of Route 5
Reactant of Route 5
7-Deoxydoxorubicinone
Reactant of Route 6
Reactant of Route 6
7-Deoxydoxorubicinone

Citations

For This Compound
129
Citations
WG Choi, DK Kim, Y Shin, R Park, YY Cho, JY Lee… - Molecules, 2020 - mdpi.com
… , doxorubicinolone, and 7-deoxydoxorubicinone in mouse … , doxorubicinolone, and 7-deoxydoxorubicinone. The standard … , doxorubicinolone, and 7-deoxydoxorubicinone in mouse …
Number of citations: 10 www.mdpi.com
A Andersen, H Holte, L Slørdal - Cancer chemotherapy and pharmacology, 1999 - Springer
… on the basis of 7-deoxydoxorubicinone biotransformation (Fig… of biotransformation to 7-deoxydoxorubicinone, whereas the … on variability in 7-deoxydoxorubicinone formation in humans …
Number of citations: 43 link.springer.com
IF Uchegbu, JA Double, JA Turton, AT Florence - Pharmaceutical research, 1995 - Springer
… Doxorubicin metabolites, namely doxorubicinol and the aglycones doxorubicinone, doxorubicinolone and 7-deoxydoxorubicinone, were found associated with the niosomes in the …
Number of citations: 140 link.springer.com
IK Barker, SM Crawford, AF Fell - Journal of Chromatography B: Biomedical …, 1996 - Elsevier
… For example, the glucuronides are considerably more polar than 7deoxydoxorubicinone, the least polar of the major metabolites of epirubicin and doxorubicin. HPLC is the analytical …
Number of citations: 29 www.sciencedirect.com
M Joerger, ADR Huitema, PL Meenhorst… - Cancer chemotherapy …, 2005 - Springer
… The results confirm that the aglycones doxorubicinone, 7-deoxydoxorubicinone, and doxorubicinolone can be reliably detected in the studied patient group and implemented into a …
Number of citations: 59 link.springer.com
WH Gotlieb, I Bruchim, G Ben-Baruch… - European Journal of …, 2007 - Elsevier
… 7-deoxyDoxorubicinone remained undetectable both in serum or ascites. The other doxorubicin metabolites, on the other hand, were detectable in the ascites even 168 h after infusion …
Number of citations: 18 www.sciencedirect.com
J Van Asperen, O Van Tellingen, F Tijssen… - British journal of …, 1999 - nature.com
… The metabolites doxorubicinol, 7-deoxydoxorubicinolone and 7deoxydoxorubicinone were kindly provided by PharmaciaFarmitalia-Carlo Erba. Bovine serum albumin (BSA) was …
Number of citations: 172 www.nature.com
JB Katzenmeyer, CV Eddy, EA Arriaga - Analytical chemistry, 2010 - ACS Publications
… Using this HPLC-LIF-MS methodology, the disapperance of doxorubicin and the appearance of 7-deoxydoxorubicinone and 7-deoxydoxorubicinolone were monitored over the course …
Number of citations: 23 pubs.acs.org
J van Asperen, O van Tellingen, JH Beijnen - Journal of Chromatography B …, 1998 - Elsevier
… sensitive and selective reversed-phase high-performance liquid chromatographic method for the quantification of doxorubicin and its metabolites doxorubicinol, 7-deoxydoxorubicinone …
Number of citations: 98 www.sciencedirect.com
JH Beijnen, PL Meenhorst, R Van Gijn… - … of pharmaceutical and …, 1991 - Elsevier
… (HPLC) assay has been developed for the determination of the anticancer drug doxorubicin and the metabolites doxorubicinol, doxorubicinone, 7-deoxydoxorubicinone, doxorubi…
Number of citations: 46 www.sciencedirect.com

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.